Methyl 3-(4-benzoylbenzamido)-4,5-dihydrothiophene-2-carboxylate
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Description
Methyl 3-(4-benzoylbenzamido)-4,5-dihydrothiophene-2-carboxylate is a useful research compound. Its molecular formula is C20H17NO4S and its molecular weight is 367.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Reactivity
Methyl 3-(4-benzoylbenzamido)-4,5-dihydrothiophene-2-carboxylate and related compounds have been explored in various synthetic pathways and chemical reactions, contributing significantly to the field of organic chemistry. For instance, the palladium-catalyzed reaction of 2-alkynylanilines and 2-alkynylphenols in the presence of carbon monoxide and methanol under basic conditions leads to sequential cyclization and carbonylation products, highlighting a method to synthesize methyl 2-substituted indole and benzo[b]-furan-3-carboxylates. Similar reactions with 2-alkynylbenzamides produce 3-alkylidenisoindole derivatives, expanding the toolkit for synthesizing heterocyclic compounds (Kondo et al., 1994).
Another study demonstrated the synthesis of 3-aminothiophene-2-carboxylate derivatives, which upon reaction with cycloalkanones, form imines, indicating the utility of these compounds in synthesizing novel thiophene-based heterocycles with potential applications in medicinal chemistry and materials science (Klemm et al., 1995).
Materials Science Applications
In materials science, these compounds have shown potential as building blocks for high-performance polymers and organic electronic devices. For example, the synthesis of a wide-bandgap polymer incorporating methyl thiophene-3-carboxylate units demonstrated its efficacy in polymer solar cells, achieving a power conversion efficiency of 9.73% and showcasing excellent stability. This highlights the role of such compounds in developing eco-friendly, solvent-processed, fullerene-free polymer solar cells with significant efficiency and long-term performance stability (Park et al., 2017).
Antimicrobial and Antipathogenic Activities
The antimicrobial and antipathogenic properties of derivatives of this compound have also been investigated. A study on thiourea derivatives synthesized from related compounds showed significant anti-pathogenic activity against Pseudomonas aeruginosa and Staphylococcus aureus strains. These findings suggest that such compounds could be foundational in the development of novel antimicrobial agents with the ability to combat biofilm-associated infections (Limban et al., 2011).
Properties
IUPAC Name |
methyl 4-[(4-benzoylbenzoyl)amino]-2,3-dihydrothiophene-5-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H17NO4S/c1-25-20(24)18-16(11-12-26-18)21-19(23)15-9-7-14(8-10-15)17(22)13-5-3-2-4-6-13/h2-10H,11-12H2,1H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DWPPONOBYDOCTA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(CCS1)NC(=O)C2=CC=C(C=C2)C(=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H17NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
367.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.